Cas no 2171444-21-4 ((2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid)

• Product Name: (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid
• CAS No: 2171444-21-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6264326
• PubChem ID: 165823468
• Update Time: 2025-05-25

(2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid
• 2171444-21-4
• EN300-1541346
• (2S)-4-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-2-hydroxybutanoic acid

• Inchi： 1S/C25H30N2O6/c1-2-16(13-23(29)26-12-11-22(28)24(30)31)14-27-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22,28H,2,11-15H2,1H3,(H,26,29)(H,27,32)(H,30,31)/t16?,22-/m0/s1
• InChI Key： YQACHWKUKGIZFW-XLDIYJRPSA-N
• SMILES： O(C(NCC(CC)CC(NCC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid

Introduction to (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic Acid (CAS No. 2171444-21-4)

(2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171444-21-4, is a complex organic molecule with a unique structural framework that makes it a promising candidate for various therapeutic applications. The intricate arrangement of functional groups within its molecular structure suggests potential roles in drug design, particularly in the modulation of biological pathways and the development of novel therapeutic agents.

The molecular structure of this compound features several key functional groups, including an amino group, a carboxylic acid group, and a fluorenylmethoxycarbonyl moiety. These functional groups contribute to its reactivity and interaction with biological targets, making it a valuable scaffold for medicinal chemistry. The presence of the (2S) configuration indicates a specific stereochemical arrangement, which is crucial for the biological activity of many pharmaceutical compounds.

In recent years, there has been growing interest in the development of peptidomimetics and analogs as alternative therapeutic agents. The compound in question exhibits structural similarities to natural peptides, but with modifications that enhance stability and bioavailability. This makes it an attractive candidate for further investigation in the context of drug discovery and development. The fluorenylmethoxycarbonyl (Fmoc) group, in particular, is often used in peptide synthesis as an protecting group for the amino group, highlighting the compound's potential utility in peptide-based therapies.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The multi-step synthesis process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and catalytic hydrogenation, are likely employed to construct the intricate molecular framework. The successful synthesis of this compound underscores the advancements in synthetic methodologies that have enabled the production of increasingly complex pharmaceutical intermediates.

The pharmacological properties of (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid are still under investigation, but preliminary studies suggest potential applications in various therapeutic areas. Its structural features suggest interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. For instance, the amino group and carboxylic acid group can participate in hydrogen bonding interactions, while the fluorenylmethoxycarbonyl moiety may influence solubility and metabolic stability.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess its binding affinity to various biological targets. This approach has revolutionized drug discovery by allowing for the identification of promising candidates more efficiently than traditional methods. The unique structural features of this compound make it a valuable starting point for designing novel therapeutics with improved efficacy and reduced side effects.

The role of peptidomimetics in modern medicine cannot be overstated. They offer a bridge between small-molecule drugs and biologics, providing advantages such as oral bioavailability and improved pharmacokinetic profiles. The compound under discussion exemplifies this trend by combining elements of both small molecules and peptides. Its synthetic accessibility and structural complexity make it an ideal candidate for further exploration in drug development pipelines.

In conclusion, (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxybutanoic acid (CAS No. 2171444-21-4) is a fascinating molecule with significant potential in pharmaceutical research. Its complex structure, featuring multiple functional groups, makes it a promising candidate for drug discovery efforts aimed at modulating biological pathways relevant to various diseases. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.